Cas no 1060815-29-3 (2-methyl-2-(pyridin-4-yl)propan-1-amine)

2-Methyl-2-(pyridin-4-yl)propan-1-amine is a versatile organic compound featuring a pyridine ring and a primary amine functional group. Its rigid pyridyl core enhances stability, while the branched alkyl chain contributes to steric hindrance, making it useful in coordination chemistry and ligand design. The primary amine group allows for further derivatization, facilitating applications in pharmaceutical intermediates, agrochemical synthesis, and metal-organic frameworks. The compound's balanced lipophilicity and electron-donating properties make it valuable in catalysis and material science. Its well-defined structure ensures reproducibility in synthetic pathways, while its moderate reactivity enables selective modifications. Suitable for research and industrial applications, it serves as a key building block in heterocyclic and fine chemical synthesis.
2-methyl-2-(pyridin-4-yl)propan-1-amine structure
1060815-29-3 structure
Product Name:2-methyl-2-(pyridin-4-yl)propan-1-amine
CAS No:1060815-29-3
MF:C9H14N2
MW:150.220861911774
MDL:MFCD11898942
CID:4570202
PubChem ID:19965461
Update Time:2025-10-22

2-methyl-2-(pyridin-4-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 2-Methyl-2-(pyridin-4-yl)propan-1-amine
    • 2-Methyl-2-(pyridine-4-yl)propan-1-amine
    • 4-(1-Amino-2-methylprop-2-yl)pyridine 95+%
    • 2-methyl-2-(pyridin-4-yl)propan-1-amine
    • MDL: MFCD11898942
    • Inchi: 1S/C9H14N2/c1-9(2,7-10)8-3-5-11-6-4-8/h3-6H,7,10H2,1-2H3
    • InChI Key: OJQCYAVJFWTLBA-UHFFFAOYSA-N
    • SMILES: C(C)(C)(CN)C1=CC=NC=C1

Computed Properties

  • Exact Mass: 150.115698455g/mol
  • Monoisotopic Mass: 150.115698455g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 115
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 38.9Ų

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Additional information on 2-methyl-2-(pyridin-4-yl)propan-1-amine

Comprehensive Overview of 2-methyl-2-(pyridin-4-yl)propan-1-amine (CAS No. 1060815-29-3): Properties, Applications, and Industry Insights

2-methyl-2-(pyridin-4-yl)propan-1-amine (CAS No. 1060815-29-3) is a specialized organic compound featuring a unique molecular structure combining a pyridine ring with an amine-functionalized alkyl chain. This heterocyclic amine derivative has garnered significant attention in pharmaceutical and agrochemical research due to its versatile reactivity profile. The compound's pyridine-amine hybrid structure makes it particularly valuable as a building block in drug discovery programs targeting neurological and metabolic disorders.

Recent studies highlight the growing demand for pyridine-containing compounds like 2-methyl-2-(pyridin-4-yl)propan-1-amine in medicinal chemistry. The global market for pharmaceutical intermediates is projected to exceed $30 billion by 2025, with nitrogen heterocycles representing over 40% of all drug scaffolds. Researchers particularly value this compound's balanced lipophilicity profile (LogP ~1.8) and hydrogen bonding capacity, which contribute to improved blood-brain barrier penetration in CNS-targeted therapeutics.

The synthesis of CAS 1060815-29-3 typically involves multi-step organic transformations starting from 4-methylpyridine derivatives. Modern green chemistry approaches have optimized production methods to achieve yields exceeding 85% while minimizing environmental impact. Analytical characterization confirms the compound's high purity (>98% by HPLC) with distinctive NMR spectral features (¹H NMR (400 MHz, CDCl₃): δ 8.45 (d, J = 5.0 Hz, 2H), 7.25 (d, J = 5.0 Hz, 2H), 2.75 (s, 2H), 1.45 (s, 6H)).

In material science applications, 2-methyl-2-(pyridine-4-yl)propylamine serves as an effective ligand precursor for transition metal catalysts. Its bidentate coordination capability enables the development of novel catalytic systems for asymmetric synthesis. The compound's thermal stability (decomposition point >200°C) makes it suitable for high-temperature polymerization processes, addressing industry needs for more robust specialty chemicals.

Emerging research explores the compound's potential in bioconjugation chemistry, where its primary amine group facilitates selective protein modification. This application aligns with current trends in ADC (antibody-drug conjugate) development and diagnostic probe design. The structure-activity relationship studies of similar compounds suggest possible kinase inhibitory properties, making it a candidate for oncology research programs.

Quality control protocols for 1060815-29-3 emphasize rigorous spectroscopic verification and chromatographic purity analysis. Storage recommendations typically suggest inert atmosphere protection at 2-8°C to maintain stability. The compound's solubility profile (soluble in ethanol, DMSO, and dichloromethane; sparingly soluble in water) informs formulation strategies across different applications.

From a commercial perspective, 2-methyl-2-(pyridin-4-yl)propan-1-amine represents a high-value chemical intermediate with limited but growing supplier networks. Current market analysis indicates annual demand growth of 12-15% for such fine chemicals, driven by expanding drug discovery pipelines and material innovation initiatives. Custom synthesis services increasingly include this compound in their catalog offerings to meet researcher needs.

Environmental and safety assessments classify CAS 1060815-29-3 as requiring standard laboratory precautions. Proper handling includes use of personal protective equipment and adequate ventilation. The compound's ecotoxicological profile suggests moderate biodegradability, prompting development of sustainable disposal methods in industrial settings.

Future research directions for this multifunctional compound may explore its utility in supramolecular chemistry and nanomaterial functionalization. The growing interest in metal-organic frameworks (MOFs) and molecular machines creates new opportunities for such structurally diverse building blocks. Patent analysis reveals increasing intellectual property activity around pyridine-amine hybrids since 2020.

For researchers sourcing 2-methyl-2-(pyridin-4-yl)propan-1-amine, key considerations include batch-to-batch consistency, analytical documentation, and supplier reliability. The compound's typical specification sheet should include detailed spectral data, residual solvent analysis, and heavy metal content verification to ensure research reproducibility.

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